N-benzyl-6-phenyl-3-(2-pyridinyl)-1,2,4-triazin-5-amine

• IUPAC Name: N-benzyl-6-phenyl-3-pyridin-2-yl-1,2,4-triazin-5-amine
• InChI: InChI=1S/C21H17N5/c1-3-9-16(10-4-1)15-23-21-19(17-11-5-2-6-12-17)25-26-20(24-21)18-13-7-8-14-22-18/h1-14H,15H2,(H,23,24,26)
• InChI Key: WZQZDRFDQLUGEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=C(N=NC(=N2)C3=CC=CC=N3)C4=CC=CC=C4
• Molecular Formula: C21H17N5
• Molecular Weight: 339.4 g/mol

Description

N-benzyl-6-phenyl-3-(2-pyridinyl)-1,2,4-triazin-5-amine, also known as BPTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of triazine derivatives and has been found to exhibit a range of interesting properties that make it a promising candidate for various research applications.

Mechanism of Action

The exact mechanism of action of N-benzyl-6-phenyl-3-(2-pyridinyl)-1,2,4-triazin-5-amine is not yet fully understood. However, it is believed that the compound exerts its antitumor and antiviral effects by inhibiting the activity of certain enzymes involved in cell proliferation and viral replication. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In addition to its antitumor and antiviral activities, the compound has also been found to exhibit antioxidant and anti-inflammatory properties. It has also been found to modulate the activity of certain neurotransmitters in the brain, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

N-benzyl-6-phenyl-3-(2-pyridinyl)-1,2,4-triazin-5-amine has several advantages as a research tool. It is relatively easy to synthesize and purify, making it readily available for use in laboratory experiments. It has also been found to exhibit potent activity against several disease targets, making it a promising candidate for drug development.
However, there are also some limitations associated with the use of this compound in laboratory experiments. The compound has been found to exhibit low solubility in water, which can make it difficult to work with in certain experimental settings. It is also relatively unstable under certain conditions, which can limit its shelf life and usefulness in long-term experiments.

Future Directions

There are several future directions for research on N-benzyl-6-phenyl-3-(2-pyridinyl)-1,2,4-triazin-5-amine. One potential area of focus is the development of new anticancer drugs based on the structure of this compound. Researchers could also explore the potential of this compound as a treatment for viral infections, such as HIV and hepatitis C. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and to identify new targets for drug development.

Scientific Research Applications

N-benzyl-6-phenyl-3-(2-pyridinyl)-1,2,4-triazin-5-amine has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of application is in the field of medicinal chemistry. This compound has been found to exhibit potent antitumor activity, making it a potential candidate for the development of new anticancer drugs. It has also been found to exhibit antiviral activity against several viruses, including HIV and hepatitis C virus.